Cas no 956439-02-4 (1-{5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,3-thiazol-2-yl}-4-(2-thienyl)-1H-pyrazol-5-amine)

• Product Name: 1-{5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,3-thiazol-2-yl}-4-(2-thienyl)-1H-pyrazol-5-amine
• CAS No: 956439-02-4
• MF: C₂₂H₁₅ClN₄S₃
• MW: 467.029299020767
• CID: 5032585
• Update Time: 2025-09-22

1-{5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,3-thiazol-2-yl}-4-(2-thienyl)-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-{5-[(4-chlorophenyl)sulfanyl]-4-phenyl-1,3-thiazol-2-yl}-4-(thiophen-2-yl)-1H-pyrazol-5-amine
• 1-{5-[(4-chlorophenyl)sulfanyl]-4-phenyl-1,3-thiazol-2-yl}-4-(2-thienyl)-1H-pyrazol-5-amine
• 1-{5-[(4-Chlorophenyl)sulfanyl]-4-phenyl-1,3-thiazol-2-yl}-4-(2-thienyl)-1H-pyrazol-5-amine

• Inchi： 1S/C22H15ClN4S3/c23-15-8-10-16(11-9-15)29-21-19(14-5-2-1-3-6-14)26-22(30-21)27-20(24)17(13-25-27)18-7-4-12-28-18/h1-13H,24H2
• InChI Key： BKJLBEMWUWPLHE-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(C2C=CC=CC=2)N=C(N2C(=C(C=N2)C2=CC=CS2)N)S1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 559
• XLogP3: 6.9
• Topological Polar Surface Area: 139